Cas no 3377-24-0 (Cyclohexanamine,4,4'-(1-methylethylidene)bis-)

• Product Name: Cyclohexanamine,4,4'-(1-methylethylidene)bis-
• CAS No: 3377-24-0
• MF: C₁₅H₃₀N₂
• MW: 238.412104129791
• CID: 310752
• PubChem ID: 76907
• Update Time: 2025-04-19

Cyclohexanamine,4,4'-(1-methylethylidene)bis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine,4,4'-(1-methylethylidene)bis-
• PACM
• 1,3-Bis(4-formylphenoxy)propane
• 1,3-bis-[4-formylphenoxy] propane
• 2,2-bis-(4'-aminocyclohexyl)-propane
• 2,2-bis-(4-aminocyclohexyl)-propane
• 2,2-Bis(4-aminocyclohexyl)propane
• 4,4'-(propane-1,3-diylbis(oxy))bisdibenzaldehyde
• 4,4'-(propane-1,3-diylbis(oxy))dibenzaldehyde
• 4,4'-[propane-1,3-diylbis(oxy)]dibenzaldehyde
• 4,4'-Isopropylidenbis(cyclohexylamin)
• AC1O4YLZ
• CHEMBL2380530
• STL17129
• 4,4'-Diaminodicyclohexylpropane
• 4,4'-Isopropylidenebis[cyclohexylamine]
• 4,4'-Isopropylidenedicyclohexylamine
• EINECS 222-172-8
• 2,2-Bis(4-aminocyclohexyl)propane, trans-,trans-
• HDB428P1V4
• Cyclohexanamine, 4,4'-(1-methylethylidene)bis-, (cis(trans))-
• 4-[2-(4-aminocyclohexyl)propan-2-yl]cyclohexan-1-amine
• Q27277908
• UNII-HDB428P1V4
• 6I0639R86B
• Cyclohexanamine, 4,4'-(1-methylethylidene)bis-, (trans(trans))-
• NS00029544
• 2,2-bis(4-aminocyclohexyl)propan
• DTXSID7063001
• trans-,trans-2,2-bis(4-aminocyclohexyl)propane
• cis-,trans-2,2-bis(4-aminocyclohexyl)propane
• 28465-03-4
• cis-,cis-2,2-bis(4-aminocyclohexyl)propane
• 3377-24-0
• 0Q3N5FA25H
• 2,2-bis(p-aminocyclohexyl)propane
• 2,2-Bis(4-aminocyclohexyl)propane, cis-,cis-
• UNII-FBG53PO0VM
• BDBZTOMUANOKRT-UHFFFAOYSA-N
• SCHEMBL221315
• Q27264930
• FBG53PO0VM
• Q27237087
• 28465-04-5
• 2,2-Bis(4-aminocyclohexyl)propane, cis-,trans-
• 4,4'-Isopropylidenebis(cyclohexylamine)
• UNII-6I0639R86B
• 28465-02-3
• UNII-0Q3N5FA25H
• Cyclohexanamine, 4,4'-(1-methylethylidene)bis-
• Cyclohexanamine, 4,4'-(1-methylethylidene)bis-, (cis(cis))-

• Inchi： 1S/C15H30N2/c1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h11-14H,3-10,16-17H2,1-2H3
• InChI Key： BDBZTOMUANOKRT-UHFFFAOYSA-N
• SMILES： NC1CCC(CC1)C(C)(C)C1CCC(CC1)N

Computed Properties

• Exact Mass: 238.2411
• Monoisotopic Mass: 238.240898965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 0.952
• PSA: 52.04